3,4-Dichloro-2-fluorobenzoic acid
Overview
Description
3,4-Dichloro-2-fluorobenzoic acid is a chemical compound with the molecular formula C7H3Cl2FO2 . It is a derivative of benzoic acid, which is characterized by the presence of chlorine and fluorine atoms on the benzene ring .
Molecular Structure Analysis
The molecular structure of 3,4-Dichloro-2-fluorobenzoic acid can be inferred from its molecular formula, C7H3Cl2FO2 . It consists of a benzene ring substituted with two chlorine atoms, one fluorine atom, and a carboxylic acid group .Scientific Research Applications
Synthesis of Medicines
3,4-Dichloro-2-fluorobenzoic acid is a valuable intermediate in the synthesis of various medicines . It’s particularly useful in the production of antibacterials . The compound is synthesized from commercially available 4-chloro-3,5-difluorobenzonitrile through a sequence involving nitration, selective reduction, diazotisation, and chlorination .
Production of Antibacterials
The compound plays a crucial role in the production of antibacterials . It’s used as a synthetic precursor in the research of biologically active compounds .
Synthesis of Agrochemicals
Fluoro- and chloro-substituted benzoic acid derivatives, such as 3,4-Dichloro-2-fluorobenzoic acid, are used as precursors of agrochemical products . These compounds are essential in the development of new and effective agrochemicals.
Food Additives
These compounds also find applications in the food industry as additives . The specific role of 3,4-Dichloro-2-fluorobenzoic acid in this context would require further research.
Dye Manufacturing
Fluoro- and chloro-substituted benzoic acid derivatives are used in the production of dyes . The specific properties of 3,4-Dichloro-2-fluorobenzoic acid can contribute to the development of new dyes with unique characteristics.
Synthesis of Finafloxacin Hydrochloride
2,4-Dichloro-3-cyano-5-fluorobenzoic acid, a key intermediate for the synthesis of finafloxacin hydrochloride, can be synthesized from a 2,4-dichloro-5-fluorobenzoic acid that involves a reaction sequence similar to the synthesis of 3,4-Dichloro-2-fluorobenzoic acid . Finafloxacin hydrochloride is a novel fluoroquinolone antibiotic currently in clinical trial .
properties
IUPAC Name |
3,4-dichloro-2-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2FO2/c8-4-2-1-3(7(11)12)6(10)5(4)9/h1-2H,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLDZSXDWETXHLY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C(=O)O)F)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.00 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dichloro-2-fluorobenzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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